Cas no 1165450-70-3 ((4R)-4-(hydroxymethyl)-2-Pyrrolidinone)
(4R)-4-(hydroxymethyl)-2-Pyrrolidinone Chemical and Physical Properties
Names and Identifiers
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- (4R)-4-(hydroxymethyl)-2-Pyrrolidinone
- AKOS006378931
- EN300-263575
- PS-15904
- KTOFYLXSANIPND-SCSAIBSYSA-N
- MFCD19227460
- (4R)-4-(HYDROXYMETHYL)PYRROLIDIN-2-ONE
- (R)-4-(Hydroxymethyl)pyrrolidin-2-one
- 1165450-70-3
- SCHEMBL524141
- E88229
- (R)-4-Hydroxymethyl-pyrrolidine-2-one
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- MDL: MFCD19227460
- Inchi: 1S/C5H9NO2/c7-3-4-1-5(8)6-2-4/h4,7H,1-3H2,(H,6,8)/t4-/m1/s1
- InChI Key: KTOFYLXSANIPND-SCSAIBSYSA-N
- SMILES: OC[C@@H]1CC(NC1)=O
Computed Properties
- Exact Mass: 115.063
- Monoisotopic Mass: 115.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
- XLogP3: -1.2
Experimental Properties
- Density: 1.153±0.06 g/cm3(Predicted)
- Boiling Point: 346.0±15.0 °C(Predicted)
(4R)-4-(hydroxymethyl)-2-Pyrrolidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R225575-250mg |
(4R)-4-(hydroxyMethyl)-2-Pyrrolidinone |
1165450-70-3 | 250mg |
$ 540.00 | 2022-06-03 | ||
| TRC | R225575-500mg |
(4R)-4-(hydroxyMethyl)-2-Pyrrolidinone |
1165450-70-3 | 500mg |
$ 895.00 | 2022-06-03 | ||
| TRC | R225575-1000mg |
(4R)-4-(hydroxyMethyl)-2-Pyrrolidinone |
1165450-70-3 | 1g |
$ 1425.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1218426-100mg |
(4R)-4-(hydroxymethyl)pyrrolidin-2-one |
1165450-70-3 | 97% | 100mg |
$165 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1218426-250MG |
(4R)-4-(hydroxymethyl)pyrrolidin-2-one |
1165450-70-3 | 97% | 250mg |
$105 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1218426-500MG |
(4R)-4-(hydroxymethyl)pyrrolidin-2-one |
1165450-70-3 | 97% | 500mg |
$185 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1218426-1G |
(4R)-4-(hydroxymethyl)pyrrolidin-2-one |
1165450-70-3 | 97% | 1g |
$340 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1218426-5G |
(4R)-4-(hydroxymethyl)pyrrolidin-2-one |
1165450-70-3 | 97% | 5g |
$1705 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1218426-10G |
(4R)-4-(hydroxymethyl)pyrrolidin-2-one |
1165450-70-3 | 97% | 10g |
$3105 | 2024-07-21 | |
| Ambeed | A1083923-50mg |
(4R)-4-(Hydroxymethyl)pyrrolidin-2-one |
1165450-70-3 | 95% | 50mg |
$114.0 | 2025-02-25 |
(4R)-4-(hydroxymethyl)-2-Pyrrolidinone Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (4R)-4-(hydroxymethyl)-2-Pyrrolidinone
Comprehensive Overview of (4R)-4-(hydroxymethyl)-2-Pyrrolidinone (CAS No. 1165450-70-3): Properties, Applications, and Industry Insights
(4R)-4-(hydroxymethyl)-2-Pyrrolidinone (CAS 1165450-70-3) is a chiral pyrrolidinone derivative gaining traction in pharmaceutical and biochemical research due to its versatile structure. This compound features a hydroxymethyl group at the 4-position of the pyrrolidinone ring, making it a valuable intermediate for synthesizing bioactive molecules. Its stereospecific configuration (R-form) enhances its utility in asymmetric synthesis, particularly in drug discovery targeting neurological and metabolic disorders.
Recent studies highlight the role of (4R)-4-(hydroxymethyl)-2-Pyrrolidinone in developing small-molecule inhibitors and protease modulators. Researchers are exploring its potential in enzyme stabilization and peptide mimetics, aligning with the growing demand for precision therapeutics. The compound’s water solubility and low toxicity profile further bolster its appeal in green chemistry initiatives, addressing sustainability concerns in synthetic workflows.
From an industrial perspective, CAS 1165450-70-3 is increasingly sourced for high-throughput screening libraries. Its compatibility with click chemistry and bioconjugation techniques makes it a candidate for labeling probes in diagnostic assays. Innovations in continuous flow synthesis have also reduced production costs, answering market queries about scalable manufacturing of chiral building blocks.
Emerging trends link (4R)-4-(hydroxymethyl)-2-Pyrrolidinone to neuroprotective agents, a hot topic in aging population research. Its structural similarity to GABA analogs sparks interest in cognitive health applications, frequently searched in academic and biotech forums. Additionally, its metal-chelating properties are under investigation for antioxidant formulations, tapping into the wellness supplement boom.
Regulatory compliance and patent landscapes around 1165450-70-3 remain critical for commercial adoption. Analytical methods like HPLC chiral separation and LC-MS quantification ensure quality control, while QbD (Quality by Design) approaches optimize synthesis routes—addressing frequent industry searches for reproducible synthetic protocols.
In summary, (4R)-4-(hydroxymethyl)-2-Pyrrolidinone exemplifies the convergence of chiral chemistry and biomedical innovation. Its multifaceted applications—from drug scaffolds to catalysis—position it as a compound to watch in next-gen therapeutic and material science breakthroughs.
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